2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-[4-(dimethylamino)phenyl]acrylonitrile

• IUPAC Name: (E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C26H21N3S/c1-29(2)24-14-8-19(9-15-24)16-23(17-27)26-28-25(18-30-26)22-12-10-21(11-13-22)20-6-4-3-5-7-20/h3-16,18H,1-2H3/b23-16+
• InChI Key: IZRZBBOBUDDKMK-XQNSMLJCSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C26H21N3S
• Molecular Weight: 407.5 g/mol

Description

2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-[4-(dimethylamino)phenyl]acrylonitrile, commonly known as DABCO-TA, is a compound that has been widely studied in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and biotechnology.

Mechanism of Action

The mechanism of action of DABCO-TA is dependent on its chemical structure, which contains a thiazole moiety and a dimethylamino group. The thiazole moiety is responsible for the fluorescence properties of DABCO-TA, which can be excited by ultraviolet (UV) light and emit visible light. The dimethylamino group is a strong electron-donating group that enhances the electron density of the acrylonitrile moiety, making it a good electron acceptor. This property of DABCO-TA makes it a potential photosensitizer for PDT.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DABCO-TA have been studied in vitro and in vivo. In vitro studies have shown that DABCO-TA can selectively bind to Aβ aggregates and inhibit their formation. DABCO-TA has also been shown to induce apoptosis (programmed cell death) in cancer cells when used as a photosensitizer for PDT. In vivo studies have demonstrated that DABCO-TA can cross the blood-brain barrier and accumulate in the brain, making it a potential diagnostic tool for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using DABCO-TA in lab experiments include its high fluorescence quantum yield, good photostability, and selective binding to Aβ aggregates. However, there are also limitations associated with the use of DABCO-TA, such as its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on DABCO-TA. One potential direction is the development of new fluorescent probes based on the chemical structure of DABCO-TA for detecting other biomolecules such as proteins and nucleic acids. Another direction is the synthesis of new MOFs using DABCO-TA as a building block for specific applications such as gas adsorption and separation. Additionally, further studies are needed to investigate the toxicity and pharmacokinetics of DABCO-TA in vivo to assess its potential as a diagnostic and therapeutic agent for Alzheimer's disease and cancer.

Scientific Research Applications

DABCO-TA has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, DABCO-TA has shown promising results as a fluorescent probe for detecting amyloid-beta (Aβ) aggregates, which are implicated in the pathogenesis of Alzheimer's disease. DABCO-TA has also been investigated as a photosensitizer for photodynamic therapy (PDT) of cancer cells. In materials science, DABCO-TA has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In biotechnology, DABCO-TA has been employed as a fluorescent probe for monitoring protein-protein interactions and as a labeling agent for bioimaging studies.